Cas no 4273-92-1 (Naphthol AS-LC)

• Product Name: Naphthol AS-LC
• CAS No: 4273-92-1
• MF: C₁₉H₁₆ClNO₄
• MW: 357.787644386292
• MDL: MFCD00043903
• CID: 44897
• PubChem ID: 77955
• Update Time: 2025-10-28

Naphthol AS-LC Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-naphthamide
• Naphthol AS-LC
• N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-Naphthalenecarboxamide
• N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxynaphthalene-2-carboxamide
• 3-Hydroxy-[2]naphthoesaeure-(4-chlor-2,5-dimethoxy-anilid)
• 3-hydroxy-[2]naphthoic acid-(4-chloro-2,5-dimethoxy-anilide)
• 3-Oxy-naphthoesaeure-(2)-(4-chlor-2.5-dimethoxy-anilid)
• 4'-chloro-3-hydroxy-2',5'-dimethoxy-2-naphthanilide
• C.I. Azoic Coupling Component 23
• N-(4-Chloro-2,5-dimethoxyphenyl)-3-hyd
• Naphtanilide LC
• Naphtazol LC
• naphthol-AS-LC
• Naphtol AS-LC
• C.I. 37555
• C.I. Azoic Coupling Component No. 23
• Sanatol LC
• Naphtol AS-LCLL
• MLS000736676
• 2-Naphthalenecarboxamide, N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-
• SMR000528244
• 2-Naphthanilide,5'-dimethoxy-
• N-(4-chloranyl-2,5-dimethoxy-phe
• 2-Naphthan
• DTXSID8063385
• NS00008565
• HMS2880L18
• N-(4-chloro-2,5-dimethoxy-phenyl)-3-hydroxy-2-naphthamide
• 2-Naphthanilide, 4'-chloro-3-hydroxy-2',5'-dimethoxy-
• AS-50333
• N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-napthaleneca rboxamide
• NSC-50688
• 8KEU3457L4
• NSC 50688
• SCHEMBL2681368
• 2-Naphthalenecarboxamide,5-dimethoxyphenyl)-3-hydroxy-
• CHEMBL1456848
• QIHKTBRNOLQDGQ-UHFFFAOYSA-N
• AKOS003381887
• A825995
• NSC50688
• NCGC00246826-01
• BDBM54383
• O11992
• EC 224-270-6
• NSC 73118
• 4273-92-1
• CS-0150519
• NAPHTHOLAS-LC
• MFCD00043903
• EINECS 224-270-6
• NSC73118
• FT-0653118
• 2-Hydroxy-3-Naphthoyl-(4'-Chloro-2',5'-Dimethoxy)Aniline
• N-(4-chloranyl-2,5-dimethoxy-phenyl)-3-oxidanyl-naphthalene-2-carboxamide
• NCIOpen2_008694
• cid_77955
• NSC-73118
• DA-42460

• MDL： MFCD00043903
• Inchi： 1S/C19H16ClNO4/c1-24-17-10-15(18(25-2)9-14(17)20)21-19(23)13-7-11-5-3-4-6-12(11)8-16(13)22/h3-10,22H,1-2H3,(H,21,23)
• InChI Key： QIHKTBRNOLQDGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)NC(C1=C(C=C2C=CC=CC2=C1)O)=O)OC

Computed Properties

• Exact Mass: 357.07700
• Monoisotopic Mass: 357.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 4.8
• Topological Polar Surface Area: 67.8

Experimental Properties

• Color/Form: Light gray powder.
• Density: 1.371 g/cm3
• Melting Point: 190 ºC
• Boiling Point: 479.8ºC
• Flash Point: 244ºC
• Refractive Index: 1.682
• PSA: 67.79000
• LogP: 4.54130
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Naphthol AS-LC Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on Naphthol AS-LC

Comprehensive Guide to Naphthol AS-LC (CAS No. 4273-92-1): Properties, Applications, and Industry Trends

Naphthol AS-LC (CAS No. 4273-92-1) is a specialized organic compound widely recognized in the textile and dye industries for its exceptional coupling properties. As a member of the Naphthol AS series, this compound is a azoic dye intermediate that plays a critical role in producing vibrant, long-lasting colors on fabrics. Its molecular structure, optimized for high reactivity with diazo salts, makes it a preferred choice for manufacturers seeking superior color fastness and environmental stability.

In recent years, the demand for eco-friendly dyes and sustainable textile chemicals has surged, driven by consumer awareness and regulatory pressures. Naphthol AS-LC aligns with these trends due to its efficient utilization in low-waste dyeing processes. Industry reports highlight its compatibility with water-based formulations, reducing the need for hazardous solvents—a key concern for brands targeting green certifications like OEKO-TEX® or GOTS.

From a technical perspective, Naphthol AS-LC exhibits excellent solubility in alkaline solutions, enabling uniform fabric penetration. Its lightfastness and wash resistance outperform many alternatives, addressing common search queries such as "how to improve dye durability in textiles" or "best coupling agents for cotton dyes." Research also indicates growing applications in niche sectors like histological staining and specialty inks, where precision color development is paramount.

The compound's synthesis involves a multi-step process starting from 2-hydroxy-3-naphthoic acid, with rigorous quality controls to ensure batch consistency—a frequent concern among buyers searching for "high-purity Naphthol AS-LC suppliers." Advanced analytical techniques like HPLC and FTIR are employed to verify purity levels exceeding 98%, meeting stringent industry standards for textile auxiliaries.

Market analysts note a 12% CAGR for azoic dye intermediates through 2028, fueled by innovations in digital textile printing. Naphthol AS-LC adapts well to these technologies due to its fine particle size distribution, answering search trends around "compatible dyes for inkjet textiles." Furthermore, its thermal stability (decomposition point >250°C) makes it suitable for high-temperature fixation processes increasingly used in performance apparel manufacturing.

Regulatory compliance remains a top priority for users, with Naphthol AS-LC meeting REACH and EPA guidelines when handled properly. Safety Data Sheets emphasize standard organic chemical precautions, addressing frequent queries like "is Naphthol AS-LC biodegradable" or "handling protocols for dye intermediates." Proper storage in amber containers under nitrogen atmosphere ensures extended shelf life—a practical tip often sought by procurement managers.

Emerging research explores Naphthol AS-LC's potential in photovoltaic applications, where its electron-transfer properties show promise for organic solar cells. While still experimental, this aligns with the broader green chemistry movement and could open new markets beyond traditional dye applications. Patent databases reveal recent filings for nanoparticle-modified Naphthol derivatives, indicating ongoing innovation in this chemical space.

For quality assurance, leading suppliers provide technical datasheets with parameters like melting point (195-198°C) and absorbance maxima (λmax 480-520 nm). These specifications help formulators address specific challenges like "dye bath optimization" or "color matching in blended fabrics," common pain points in textile forums. Third-party testing services now offer rapid compatibility screening for Naphthol AS-LC with new fiber blends, responding to industry demands for faster R&D cycles.

In conclusion, Naphthol AS-LC (CAS No. 4273-92-1) remains a versatile solution for color-intensive applications, balancing performance with evolving sustainability requirements. Its technical merits and adaptability to modern manufacturing trends ensure continued relevance in global markets, from traditional textile hubs to cutting-edge material science laboratories.